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Compound of Interest

Compound Name: SM-2470

Cat. No.: B3055704

Technical Support Center: 2470 WIZARD?

Welcome to the technical support center for the 2470 WIZARD2 Automatic Gamma Counter.
This guide is designed for researchers, scientists, and drug development professionals to
quickly diagnose and resolve common software issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What software is compatible with the 2470 WIZARD? for data analysis?

The 2470 WIZARD? is compatible with several data analysis software packages, including
MyAssays® Desktop Pro, WorkOut, and MultiCalc®.[1][2] These platforms are designed for
RIA/IRMA applications and offer features for concentration analysis and quality control.[1][2]
MyAssays Desktop Pro offers enhanced integration, allowing for the automatic import of
measurement data, metadata, sample barcodes, and spectrum channel counts from the
WIZARD? manager software.[1]

Q2: How can | export my data to a different format, like Microsoft® Excel®?

The 2470 WIZARD? includes a Datalogger feature that automatically stores all assay results in
a text file format that is compatible with Microsoft® Excel®.[2] Additionally, data analysis
software like MyAssays® Desktop Pro provides various export options for creating custom
reports.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3055704?utm_src=pdf-interest
https://myassaysfiles.blob.core.windows.net/release/mad/r8/8.0.267.692/myassays-desktop-pro-release-notes-(r8-mar-2021).pdf
https://cancer.wisc.edu/research/wp-content/uploads/2018/02/spc_2470wizard2automaticgammacounters.pdf
https://myassaysfiles.blob.core.windows.net/release/mad/r8/8.0.267.692/myassays-desktop-pro-release-notes-(r8-mar-2021).pdf
https://cancer.wisc.edu/research/wp-content/uploads/2018/02/spc_2470wizard2automaticgammacounters.pdf
https://myassaysfiles.blob.core.windows.net/release/mad/r8/8.0.267.692/myassays-desktop-pro-release-notes-(r8-mar-2021).pdf
https://cancer.wisc.edu/research/wp-content/uploads/2018/02/spc_2470wizard2automaticgammacounters.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Q3: The software is not recognizing the barcode on my sample racks. What should | do?

First, ensure the barcode labels are clean, undamaged, and correctly placed on the racks. The
2470 WIZARD? supports several barcode languages: Code 128, Interleaved 2/5, Code 39, and
Codabar.[3] Verify that your barcode format is one of these supported types. If the issue
persists, refer to the "Barcode and Protocol Mismatch" troubleshooting guide below.

Q4: Can | process an urgent sample without interrupting a long run?

Yes, the 2470 WIZARD? features MultiSTAT interrupt counting.[3] This allows you to process a
series of high-priority "stat" samples in manual mode without affecting the ongoing automated
assay.[3]

Q5: How does the instrument perform normalization?

Automatic normalization for each defined nuclide is carried out using a dedicated normalization
cassette.[3] The software uses this to automatically calculate and apply corrections for factors
like background, spillover, and efficiency.[4]

Troubleshooting Guides
Issue 1: Data Import Failure in MyAssays® Desktop Pro

You may encounter an issue where the measurement data from the WIZARD? fails to import or
appears incomplete in MyAssays® Desktop Pro.

Symptoms:

» No data appears in the software after a run is completed.
o Partial data sets are imported (e.g., missing samples).

e An error message is displayed during the import process.
Troubleshooting Steps:

e Check File Generation: Verify that the WIZARD? instrument has generated the XML data file
at the end of the counting process. Check the designated output folder.
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» Network Connection: If you are accessing the data over a network, ensure the connection
between the instrument's computer and your analysis computer is stable.

 File Integrity: Ensure the XML data file is not corrupted. The file size should be greater than
zero bytes.

» Software Version: Confirm that your version of MyAssays® Desktop Pro is up-to-date and
supports the WIZARD? integration features.[1]

» Flagged Data: The software is designed to import plates that contain flagged data.[1] Check
the instrument's log for any flags or errors during the sample measurement that might affect
the output file.

e Manual Import: If automatic import fails, try using the manual import function within
MyAssays® Desktop Pro to navigate to and select the XML file from the WIZARD?Z.

Issue 2: Barcode and Protocol Mismatch

A known issue can occur where scanning a barcode for a specific protocol ID inadvertently
triggers a different protocol. This can happen if protocols have been programmed for similar
barcode IDs (e.g., #023 and #024) and an affected barcode label is used.

Symptoms:
e The instrument executes a different protocol than the one specified by the rack's barcode.

o Generated data files show incorrect protocol names or measurement parameters in the
header.

e This may lead to erroneous results if the incorrect protocol uses different measurement
settings (e.g., wrong isotope).

Troubleshooting Workflow:

Caption: Workflow for troubleshooting protocol mismatches.

Issue 3: Software is Unresponsive
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The WIZARD? control software or the data analysis software may freeze or become
unresponsive.

Symptoms:

e The user interface does not respond to mouse clicks or keyboard input.
e The live spectrum display is frozen.[3]

o The software does not progress to the next step in a sequence.

Troubleshooting Steps:
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@ﬂw&re is Unres@

Wait for a few minutes.
The system may be processing a task.

Does it become responsive?

Open Task Manager (Ctrl+Alt+Del).

Check CPU and Memory usage. Feh [ REselen

Is usage abnormally high?

End the unresponsive
application via Task Manager

Restart the software application

If the issue persists,
reboot the entire computer

Contact Technical Support

Click to download full resolution via product page

Caption: General troubleshooting for unresponsive software.
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Quantitative Data Summary

For reliable and repeatable experiments, understanding the instrument's performance
specifications is crucial.

Significance for

Parameter Specification .
Experiments
Allows for the measurement of
Energy Range 15-1000 keV a wide variety of radionuclides
used in research.[3]
Defines the upper limit of
Approx. 5 million CPM (6 radioactivity that can be

Max Count Rate (123]) o ]
million DPM) accurately measured without

significant dead time issues.[3]

Provides high-resolution
] energy spectra, which is critical
Multichannel Analyzer 2048 channels ) ] )
for separating nuclides in dual-

label studies.

Ensures compatibility with
Code 128, Interleaved 2/5,
Supported Barcodes standard laboratory sample
Code 39, Codabar )
tracking systems.[3]

Experimental Protocols

Protocol: Radioimmunoassay (RIA) Data Acquisition and Analysis

This protocol outlines the general steps for performing a typical RIA experiment and processing
the data using the 2470 WIZARD? and compatible analysis software.

1. Assay Preparation:

e Prepare standards, controls, and unknown samples according to your specific RIA kit's
instructions.

o Dispense all samples into appropriate sample tubes. The 2470 WIZARD? accommodates a
wide range of RIA tubes.[4]
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. Protocol Setup in WIZARD? Software:

Create a new counting protocol in the WIZARD? software.

Select the appropriate radionuclide from the library (the library contains 45 pre-defined
nuclides).[5]

Define the counting time, energy window, and other measurement parameters.

In the protocol editor, define the layout of your samples, including the positions of blanks,
standards, controls, and unknowns.

If using MyAssays® Desktop Pro, select the option to automatically analyze the data upon
completion of the count.

. Instrument Loading and Run Execution:

Place the sample tubes into the 10-position racks.

Assign a barcode to each rack that corresponds to the protocol you have created.

Load the racks onto the instrument's conveyor belt (the 550-sample model holds 55 racks).
[2]

Initiate the counting sequence from the software interface.
. Data Analysis:

Upon completion, the raw data (CPM) will be automatically exported.

If integrated with MyAssays® Desktop Pro, the software will automatically import the data
and perform the analysis based on your pre-configured protocol.

The analysis will typically include:

Generating a standard curve using a suitable fit method (e.g., 4PL or 5PL).

Calculating the concentrations of unknown samples by interpolating from the standard curve.
Performing quality control analysis on standards and controls.

Review the generated reports, paying close attention to curve fit metrics and QC data to
ensure the validity of the assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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